Cas no 147900-76-3 (2,3,5-Piperazinetrione,1,4-dimethyl-)
147900-76-3 structure
Product Name:2,3,5-Piperazinetrione,1,4-dimethyl-
CAS No:147900-76-3
MF:C6H8N2O3
MW:156.139321327209
CID:100637
PubChem ID:20681600
Update Time:2025-04-18
2,3,5-Piperazinetrione,1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-Piperazinetrione,1,4-dimethyl-
- 1,4-DIMETHYLPIPERAZINE-2,3,5-TRIONE
- Piperazinetrione, 1,4-dimethyl- (9CI)
- 147900-76-3
-
- Inchi: 1S/C6H8N2O3/c1-7-3-4(9)8(2)6(11)5(7)10/h3H2,1-2H3
- InChI Key: BVDZPASSANKIIM-UHFFFAOYSA-N
- SMILES: O=C1CN(C)C(C(N1C)=O)=O
Computed Properties
- Exact Mass: 156.05354
- Monoisotopic Mass: 156.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.7A^2
- XLogP3: -0.8
Experimental Properties
- PSA: 57.69
2,3,5-Piperazinetrione,1,4-dimethyl- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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